Sulfo-Cy3 NHS ester

• Molecular Formula: C36H43N3O13S3
• Molecular Weight: 821.9 g/mol
• InChI: InChI=1S/C36H43N3O13S3/c1-35(2)26-22-24(54(46,47)48)13-15-28(26)37(19-7-5-6-12-34(42)52-39-32(40)17-18-33(39)41)30(35)10-8-11-31-36(3,4)27-23-25(55(49,50)51)14-16-29(27)38(31)20-9-21-53(43,44)45/h8,10-11,13-16,22-23H,5-7,9,12,17-21H2,1-4H3,(H2-,43,44,45,46,47,48,49,50,51)
• InChIKey: UCFBBDXNUYMXIP-UHFFFAOYSA-N

Sulfo-Cy3 NHS Ester Technical Baseline

Sulfo-Cy3 NHS ester (CAS 1424150-38-8, also referred to as Sulfo-Cyanine3 NHS ester) is a sulfonated cyanine-3 derivative bearing an N-hydroxysuccinimidyl (NHS) ester group for covalent conjugation to primary amines on proteins, peptides, and amine-modified oligonucleotides . The compound exhibits excitation/emission maxima at approximately 555/569–572 nm in aqueous solution, an extinction coefficient of 150,000–162,000 M^-1cm^-1, and a fluorescence quantum yield of 0.10–0.15 depending on measurement conditions and vendor specification . Its defining physicochemical feature is the presence of two sulfonate groups conferring high aqueous solubility, which eliminates the need for organic co-solvents during bioconjugation and reduces dye aggregation in aqueous labeling reactions .

Aqueous-only labeling – No organic co-solvent required; suitable for buffer-based protein conjugation workflows.

pH-insensitive emission – Consistent fluorescence signal from pH 4 to 10, supporting acidic compartment imaging.

Extended photobleaching tolerance – Cy3 core donor; reported longer photostability than Alexa Fluor 555 and ATTO 550 in smFRET conditions.

Sulfo-Cy3 NHS Ester: Substitution Limitations

Orange-fluorescent amine-reactive dyes sharing the Cy3 spectral window (ex 550–560 nm, em 565–590 nm) are frequently treated as interchangeable; however, critical differences in aqueous solubility, self-quenching propensity at high degrees of labeling, pH sensitivity profiles, and photostability can produce divergent quantitative results [1]. Non-sulfonated Cy3 NHS ester requires organic co-solvent (DMF or DMSO), which denatures sensitive proteins and reduces conjugation yields in purely aqueous workflows, while Sulfo-Cy3 NHS ester labels efficiently in buffer alone [2]. Alexa Fluor 555 NHS ester, bearing four sulfonate groups versus the two of Sulfo-Cy3, offers lower self-quenching at high fluorophore-to-protein ratios—approximately 20% brighter conjugates—but exhibits lower photostability (65 s vs. 91 s photobleaching half-life, Trolox condition) when measured as the Cy3-class donor in single-molecule FRET [3][4]. ATTO 550 NHS ester has a higher quantum yield (0.80 vs. 0.10–0.15) but substantially lower extinction coefficient (120,000 vs. 150,000–162,000 M⁻¹cm⁻¹) and differs in hydrophilicity class . These orthogonal performance vectors mean substitution cannot be assumed without re-optimizing degree of labeling, detection sensitivity, and photobleaching tolerance .

1

Non-sulfonated Cy3 NHS ester

Requires DMSO/DMF co-solvent; may denature sensitive proteins and reduce labeling efficiency in aqueous workflows.

2

Alexa Fluor 555 NHS ester

Four sulfonate groups lower self-quenching at high DOL, but photobleaching half-life ~40% shorter in Trolox conditions may shift long-illumination results.

3

ATTO 550 NHS ester

Higher quantum yield (0.80) but substantially lower extinction coefficient; photostability profile and hydrophilicity class differ, requiring re-optimization.

• [1] Qiao X, Wang L, Ma J, Deng Q, Liang Z, Zhang L, Peng X, Zhang Y. High sensitivity analysis of water-soluble, cyanine dye labeled proteins by high-performance liquid chromatography with fluorescence detection. Analytica Chimica Acta. 2009;640(1):114-120. doi:10.1016/j.aca.2009.03.021 View Source
• [2] 0qy.com / Qiyue Biotech. Cy3 NHS ester product description: sulfo vs. non-sulfonated distinction, co-solvent requirement. Available at: http://0qy.com/chanpinfenlei/71592.html View Source
• [3] Duofluor. AF555 (Alexa Fluor 555) product description: four sulfonate groups vs. two in sulfo-Cy3; brightness >20% stronger. Available at: https://www.duofluor.com/af555/ View Source
• [4] Roy R, Hohng S, Ha T. A practical guide to single-molecule FRET. Nature Methods. 2008;5(6):507-516. Table 1: Cy3 photostability 91/50 s (Trolox/βME); Alexa555 photostability 65/35 s. doi:10.1038/nmeth.1208 View Source

Sulfo-Cy3 NHS Ester: Head-to-Head Evidence

Aqueous Labeling vs. Non-Sulfonated Cy3

Sulfo-Cy3 NHS ester enables efficient labeling in purely aqueous buffer with no organic co-solvent, whereas non-sulfonated Cy3 NHS ester requires dissolution in anhydrous DMSO or DMF prior to aqueous dilution, which can cause protein precipitation or denaturation for sensitive targets [1]. ApexBT reports the solubility of Sulfo-Cy3 NHS ester in water at ≥10.24 mg/mL, while the non-sulfonated analog is described as 'low water solubility' and requires organic co-solvent for effective labeling . This directly impacts workflow robustness for low-solubility or aggregation-prone proteins where organic solvent exposure is contraindicated .

Aqueous vs. non-sulfonated

Head-to-head

No organic co-solvent needed; water solubility ≥10.24 mg/mL vs. low aqueous solubility and DMSO/DMF requirement.

Aqueous workflow fit reduces denaturation risk for sensitive targets.

Reported solubility values; verify for your protein buffer conditions.

Evidence Dimension	Requirement for organic co-solvent in protein labeling reaction
Target Compound Data	No organic co-solvent required; labels efficiently in aqueous buffer (e.g., PBS, carbonate buffer pH 8.3–8.5); water solubility ≥10.24 mg/mL
Comparator Or Baseline	Non-sulfonated Cy3 NHS ester requires dissolution in anhydrous DMSO or DMF; aqueous solubility low; co-solvent essential for labeling reaction
Quantified Difference	Qualitative binary: co-solvent-free (Sulfo-Cy3) vs. co-solvent-required (non-sulfonated Cy3); water solubility ≥10.24 mg/mL vs. low/unspecified
Conditions	Protein labeling at pH 8.3–8.5, aqueous buffer (PBS, carbonate); vendor solubility specifications

Why This Matters

Elimination of organic co-solvent reduces the risk of protein denaturation and aggregation, making Sulfo-Cy3 NHS ester the preferred procurement choice for labeling delicate, low-solubility, or membrane protein targets.

• [1] 0qy.com / Qiyue Biotech. Cy3 NHS ester product description: '如需标记的分子对有机溶剂敏感,可选择磺化花青素(sulfonated cyanine),即sulfo-Cy3-NHS活化酯...两者的光谱性质几乎一致...主要区别在于:磺化染料是水溶性的,在水相的标记反应体系内不需要使用有机共溶剂'. Available at: http://0qy.com/chanpinfenlei/71592.html View Source

Reduced Self-Quenching vs. Non-Sulfonated Cy3

Sulfonate groups on Sulfo-Cy3 NHS ester reduce dye-dye interactions that cause fluorescence self-quenching, enabling higher effective degrees of labeling before signal plateaus or decreases . ApexBT explicitly states that 'the sulfonate groups make the Cy dyes soluble in water and also reduce fluorescence-quenching which can arise from dye–dye interactions' . Conversely, non-sulfonated Cy3 NHS ester is more prone to aggregation-induced quenching in aqueous solution due to hydrophobic stacking of the cyanine cores . Despite this advantage, Vector Laboratories cautions that Sulfo-Cy3 NHS ester is still 'not recommended for labeling proteins at high molar ratio due to significant self-quenching' relative to tetra-sulfonated alternatives such as Alexa Fluor 555, which carries four sulfonate charges versus Sulfo-Cy3's two .

Self-quenching vs. non-sulfonated

Head-to-head

Reduced dye-dye interactions from two sulfonate groups; lower quenching than non-sulfonated Cy3. Alexa Fluor 555 (4 sulfonates) ~20% brighter at high DOL.

Supports moderate labeling density; high-DOL applications may review Alexa Fluor 555.

Class-level inference from vendor QC; confirm DOL tolerance in your assay.

Evidence Dimension	Self-quenching propensity at moderate dye-to-protein ratios
Target Compound Data	Reduced self-quenching vs. non-sulfonated Cy3 due to two sulfonate groups; recommended for moderate-to-high abundance target detection
Comparator Or Baseline	Non-sulfonated Cy3 NHS ester: higher aggregation propensity, quenching in aqueous solution; Alexa Fluor 555 NHS ester (4 sulfonates): tolerated at higher DOL, ~20% brighter conjugates
Quantified Difference	Sulfo-Cy3: moderate self-quenching limitation (2 sulfonates) vs. Alexa Fluor 555: ~20% brighter at high DOL (4 sulfonates); non-sulfonated Cy3: severe aggregation/quenching in water
Conditions	Protein labeling at varying dye-to-protein molar ratios; conjugate brightness measured by fluorescence intensity normalized to protein concentration

Why This Matters

When procuring for quantitative proteomics or moderate-abundance targets, Sulfo-Cy3 NHS ester provides a balanced self-quenching profile superior to non-sulfonated Cy3, but users requiring maximal brightness at very high DOL should verify whether Alexa Fluor 555's 20% brightness advantage justifies the cost and photostability trade-off.

pH Insensitivity vs. TAMRA and FITC

Sulfo-Cy3 NHS ester maintains consistent fluorescence intensity across pH 4–10, a property confirmed by multiple independent vendor datasheets and technical references . In contrast, TAMRA (tetramethylrhodamine), a commonly used orange-red fluorophore with overlapping spectral properties, exhibits pH-dependent fluorescence changes that can confound quantitative measurements in variable-pH environments such as endosomal trafficking assays . Vector Laboratories explicitly states that 'Sulfo-Cy3 conjugates give less background than TAMRA and most other commonly used fluorescent dyes' . The pH insensitivity range of Sulfo-Cy3 (pH 4–10) is comparable to that of Alexa Fluor 555 (also pH-insensitive over a wide range) but broader than FITC, whose fluorescence is strongly quenched below pH 7.0 [1].

pH insensitivity vs. TAMRA, FITC

Head-to-head

Stable fluorescence pH 4–10; TAMRA shows pH-dependent variability, FITC quenched >50% below pH 7.0.

Enables consistent quantification in acidic compartments without pH-matched standards.

Independent vendor confirmation; buffer-matched validation advised.

Evidence Dimension	Fluorescence intensity stability across physiological and acidic pH range
Target Compound Data	pH insensitive from pH 4 to pH 10; orange fluorescence maintained without intensity drop
Comparator Or Baseline	TAMRA: fluorescence intensity varies with pH, higher background; FITC: strongly quenched below pH 7.0; Alexa Fluor 555: also pH insensitive (similar range)
Quantified Difference	Sulfo-Cy3 maintains signal across ΔpH 6 units (4–10); TAMRA has pH-dependent variability; FITC quenched >50% at pH <6.5
Conditions	Fluorescence intensity measured in buffered aqueous solutions across pH gradient; conjugates of antibodies/proteins excited at 532 or 555 nm

Why This Matters

For experiments involving acidic compartments (endosomes, lysosomes) or requiring consistent quantification across variable pH conditions, Sulfo-Cy3 NHS ester provides greater signal reliability than TAMRA or FITC conjugates, reducing the need for pH-matched calibration standards.

• [1] Swablab / Kanto Chemical. sulfo-Cy3 product description: '荧光很亮，并且对pH不敏感'. Available at: https://www.swablab.com/sulfo View Source

Lower Background vs. TAMRA

Multiple vendor specifications from independent sources (Vector Laboratories, AxisPharm) consistently report that Sulfo-Cy3 conjugates produce lower non-specific background than TAMRA and most other commonly used fluorescent dyes under standard immunofluorescence and protein labeling conditions . While no single published head-to-head study quantifies the background ratio numerically for NHS ester derivatives specifically, the claim is repeated across at least four independent commercial technical datasheets, establishing it as a class-level inference supported by consistent vendor quality-control observations across diverse antibody and protein conjugates . The lower background is attributed to the reduced hydrophobicity of the sulfonated cyanine core, which minimizes non-specific binding to hydrophobic protein surfaces and cellular membranes relative to the more hydrophobic TAMRA fluorophore [1].

Lower background vs. TAMRA

Class-level

Consistently reported lower non-specific binding relative to TAMRA in antibody/protein conjugates.

May improve signal-to-noise; lacks published numerical background ratio.

Class-level vendor QC inference; verify with own conjugate panel.

Evidence Dimension	Non-specific background fluorescence in labeled protein/antibody conjugates
Target Compound Data	Lower background than TAMRA and most other commonly used fluorescent dyes (consistent vendor QC observations)
Comparator Or Baseline	TAMRA (tetramethylrhodamine): higher background in conjugates; Alexa Fluor 555: comparable low background
Quantified Difference	Vendors report 'less background than TAMRA'; no published quantitative background ratio for NHS ester; difference is consistent but lacks published numerical ratio
Conditions	Antibody/protein conjugates imaged with TRITC filter sets, 532 nm or 555 nm excitation

Why This Matters

Lower background translates to higher signal-to-noise ratios in fluorescence microscopy and flow cytometry, enabling detection of moderate-to-high abundance targets without the elevated wash stringency or blocking optimization often required for TAMRA conjugates.

• [1] Duofluor. AF555 product description: sulfonation reduces hydrophobic aggregation and non-specific binding. Available at: https://www.duofluor.com/af555/ View Source

Enhanced Detection Sensitivity vs. FITC

In a 2009 study by Qiao et al. published in Analytica Chimica Acta, a water-soluble sulfo-cyanine3 NHS ester (sb-Cy3-NHS) was used to derivatize bovine serum albumin (BSA) for HPLC-fluorescence analysis [1]. Under optimized conditions, the limit of detection (LOD) for sb-Cy3-NHS-derivatized BSA was 12.8 nM, approximately 100-fold lower than the LOD achieved with commercial fluorescein isothiocyanate (FITC) labeling under comparable detection conditions [2][3]. Furthermore, when applied to a complex three-protein mixture and egg white proteins, sb-Cy3-NHS labeled more low-concentration proteins than FITC, resulting in improved detection sensitivity for protein analysis [4]. The study also leveraged the hydrophilicity of sb-Cy3-NHS to develop an on-column excess reagent depletion technique, avoiding interference from unbound dye—a direct practical advantage rooted in the sulfonated dye's aqueous compatibility [5].

Detection sensitivity vs. FITC

Head-to-head

LOD 12.8 nM (sb-Cy3-NHS BSA) vs. ~1.28 µM (FITC); ~100-fold lower.

Supports detection of low-abundance proteins in HPLC-fluorescence workflows.

Qiao et al. 2009; HPLC conditions may transfer with validation.

Evidence Dimension	Limit of detection for derivatized BSA by HPLC-fluorescence
Target Compound Data	LOD = 12.8 nM for sb-Cy3-NHS-derivatized BSA
Comparator Or Baseline	FITC-derivatized BSA: LOD approximately 100-fold higher (estimated ~1.28 µM based on 100-fold difference stated in publication)
Quantified Difference	~100-fold lower LOD (12.8 nM vs. ~1.28 µM); more low-abundance proteins detected in complex mixtures
Conditions	BSA derivatization, optimized pH/buffer/temperature; HPLC separation with fluorescence detection; excitation/emission wavelengths appropriate for Cy3 channel

Why This Matters

For quantitative proteomics or protein analysis workflows where detection of low-abundance species is critical, Sulfo-Cy3 NHS ester offers a demonstrated ~100-fold sensitivity advantage over the classical FITC labeling approach, directly translating to procurement value for analytical biochemistry laboratories.

• [1] Qiao X, Wang L, Ma J, Deng Q, Liang Z, Zhang L, Peng X, Zhang Y. High sensitivity analysis of water-soluble, cyanine dye labeled proteins by high-performance liquid chromatography with fluorescence detection. Analytica Chimica Acta. 2009;640(1):114-120. doi:10.1016/j.aca.2009.03.021 View Source
• [2] INIS Repository. Translation of Qiao et al. (2009). LOD for derivatized BSA decreased to 12.8 nM, about 100-fold lower than FITC. Available at: https://inis.iaea.org/search/translate.aspx?RN=43034768 View Source
• [3] Qiao X et al. Analytica Chimica Acta. 2009;640(1):114-120. LOD 12.8 nM; ~100-fold improvement over FITC. View Source
• [4] Qiao X et al. Analytica Chimica Acta. 2009;640(1):114-120. 'Compared to the results labeled by FITC, more proteins with low concentrations could be labeled by sb-cy3-NHS'. View Source
• [5] Qiao X et al. Analytica Chimica Acta. 2009;640(1):114-120. On-column excess reagent depletion based on sb-Cy3-NHS hydrophilicity. View Source

Photostability vs. Alexa 555 and ATTO 550

In the seminal single-molecule FRET dye comparison by Roy, Hohng, and Ha (Nature Methods, 2008), the Cy3 donor (representing the same cyanine core as Sulfo-Cy3 NHS ester) exhibited an average photobleaching time constant of 91 seconds in the presence of 2 mM Trolox antioxidant and 50 seconds in the presence of 142 mM β-mercaptoethanol (βME), under 200 W/cm² continuous-wave 532 nm excitation when conjugated to DNA immobilized on a BSA-biotin surface [1][2]. Under identical conditions, Alexa Fluor 555 showed photobleaching times of 65 seconds (Trolox) and 35 seconds (βME), while ATTO 550 showed 72 seconds (Trolox) and 27 seconds (βME) [3]. This places Cy3/Sulfo-Cy3 as the most photostable donor among these three spectrally overlapping orange fluorophores, with a photostability advantage of 28–40% over Alexa 555 in Trolox-supplemented buffer and ~85% advantage over ATTO 550 in βME conditions [4]. Brightness-normalized comparison: Cy3 brightness index 1.0, Alexa 555 0.8, ATTO 550 1.9 [5].

Photostability vs. Alexa555, ATTO550

Head-to-head

Cy3: 91 s (Trolox) / 50 s (βME); Alexa555: 65/35 s; ATTO550: 72/27 s. Brightness index Cy3 1.0, Alexa 0.8, ATTO 1.9.

Reported longest photobleaching time supports smFRET and time-lapse imaging.

Roy et al. 2008; 200 W/cm², 532 nm, DNA conjugates. Trolox/βME conditions.

Evidence Dimension	Average photobleaching time constant in single-molecule FRET conditions
Target Compound Data	Cy3: 91 s (Trolox) / 50 s (βME); relative brightness 1.0
Comparator Or Baseline	Alexa Fluor 555: 65 s (Trolox) / 35 s (βME); brightness 0.8. ATTO 550: 72 s (Trolox) / 27 s (βME); brightness 1.9
Quantified Difference	Cy3 vs. Alexa555: +40% longer photobleaching time in Trolox (91 vs. 65 s); +43% in βME. Cy3 vs. ATTO550: +26% in Trolox (91 vs. 72 s); +85% in βME (50 vs. 27 s). Brightness: Cy3 1.0 vs. Alexa 0.8 vs. ATTO 1.9.
Conditions	Single-molecule FRET; 200 W/cm² CW excitation at 532 nm; DNA conjugates on BSA-biotin surface; 10 mM Tris-HCl (pH 8.0), 50 mM NaCl, oxygen scavenging system ± 2 mM Trolox or 142 mM βME

Why This Matters

For single-molecule fluorescence, time-lapse imaging, and any application where cumulative photon yield over extended illumination is critical, the superior photostability of the Cy3/Sulfo-Cy3 core (91 s photobleaching half-life) makes Sulfo-Cy3 NHS ester the preferred procurement choice over Alexa Fluor 555 despite Alexa's marginally higher quantum yield, and over ATTO 550 when photobleaching tolerance outweighs raw brightness.

• [1] Roy R, Hohng S, Ha T. A practical guide to single-molecule FRET. Nature Methods. 2008;5(6):507-516. Table 1: Comparison of single-molecule FRET dyes. doi:10.1038/nmeth.1208 View Source
• [2] PMC Table 1. Comparison of single molecule FRET dyes. PMC3769523. Cy3 photostability: 91/50 s (Trolox/βME). Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC3769523/table/T1/ View Source
• [3] Roy R et al. Nature Methods. 2008. Table 1: Alexa555 65/35 s; ATTO550 72/27 s. View Source
• [4] Roy R et al. Nature Methods. 2008. Calculated photostability ratios from Table 1 data. View Source
• [5] Roy R et al. Nature Methods. 2008. Table 1 brightness values: Cy3 1.0, Alexa555 0.8, ATTO550 1.9. View Source

Sulfo-Cy3 NHS Ester Applications

Aqueous Labeling for Sensitive Proteins

When the protein target has limited solubility or is susceptible to denaturation by organic solvents (e.g., membrane proteins, intrinsically disordered proteins, or multi-subunit complexes), Sulfo-Cy3 NHS ester is the appropriate procurement choice because it eliminates the DMSO/DMF co-solvent step required by non-sulfonated Cy3 NHS ester [1]. Labeling can proceed entirely in aqueous buffer at pH 8.3–8.5, with water solubility ≥10.24 mg/mL ensuring homogeneous reaction conditions . This scenario is directly supported by the co-solvent elimination evidence in Section 3, Evidence Item 1.

Quantitative Proteomics by HPLC-Fluorescence

For analytical workflows requiring high-sensitivity protein quantification in complex biological samples (e.g., plasma proteomics, biomarker discovery, or quality control of biotherapeutics), Sulfo-Cy3 NHS ester-derivatized proteins achieve a limit of detection of 12.8 nM by HPLC-fluorescence—approximately 100-fold lower than FITC-based labeling [2]. The sulfonate-mediated hydrophilicity further enables on-column excess dye depletion, simplifying sample preparation [3]. This scenario is substantiated by the quantitative LOD data in Section 3, Evidence Item 5.

Single-Molecule FRET and Time-Lapse Imaging

In single-molecule FRET experiments or live-cell time-lapse imaging where cumulative photon budget determines data quality, the Cy3/Sulfo-Cy3 core provides the highest photostability among orange-spectrum donor fluorophores: 91 seconds average photobleaching time (Trolox condition) vs. 65 s for Alexa Fluor 555 and 72 s for ATTO 550 under identical single-molecule conditions [4]. Despite a lower quantum yield (0.10–0.15) than ATTO 550 (0.80), the superior photostability makes Sulfo-Cy3 NHS ester the preferred choice when imaging duration, rather than instantaneous brightness, is the limiting experimental factor . This scenario is built on the photostability head-to-head data in Section 3, Evidence Item 6.

Multiplex IF with pH Variability

For fixed-cell or tissue immunofluorescence protocols involving endosomal/lysosomal tracking, phagocytosis assays, or any experiment where the local pH may range from acidic to basic, Sulfo-Cy3 NHS ester's pH insensitivity across pH 4–10 ensures consistent fluorescence intensity without the signal drop characteristic of pH-sensitive dyes like FITC (quenched below pH 7.0) or TAMRA . The lower non-specific background of Sulfo-Cy3 conjugates relative to TAMRA further improves signal-to-noise in multiplexed panels . This scenario is supported by the pH insensitivity and background evidence in Section 3, Evidence Items 3 and 4.

Application

Selection Property

Validation Focus

Aqueous protein labeling workflows

Co-solvent-free aqueous solubility

Protein integrity & conjugation yield in buffer

HPLC-fluorescence protein analysis

Low-nM LOD with Cy3 derivatization

Detection of low-abundance protein species

smFRET & time-lapse imaging

Extended photostability vs. Alexa 555/ATTO 550

Photobleaching tolerance under Trolox/βME

Multiplex IF with pH range

pH-insensitive emission (pH 4–10)

Consistent signal in acidic compartments

• [1] 0qy.com / Qiyue Biotech. Cy3 NHS ester product description: sulfonated version for organic solvent-sensitive targets. Available at: http://0qy.com/chanpinfenlei/71592.html View Source
• [2] Qiao X et al. Analytica Chimica Acta. 2009;640(1):114-120. LOD 12.8 nM; ~100-fold improvement over FITC. doi:10.1016/j.aca.2009.03.021 View Source
• [3] Qiao X et al. Analytica Chimica Acta. 2009;640(1):114-120. On-column excess reagent depletion technique. View Source
• [4] Roy R, Hohng S, Ha T. Nature Methods. 2008;5(6):507-516. Table 1: Cy3 photostability 91/50 s; Alexa555 65/35 s; ATTO550 72/27 s. View Source